Cas no 2877637-57-3 (6-chloro-2-3-(thiomorpholine-4-carbonyl)pyrrolidin-1-ylquinoxaline)

• Product Name: 6-chloro-2-3-(thiomorpholine-4-carbonyl)pyrrolidin-1-ylquinoxaline
• CAS No: 2877637-57-3
• MF: C₁₇H₁₉ClN₄OS
• MW: 362.876960992813
• CID: 5329558
• Update Time: 2025-11-07

6-chloro-2-3-(thiomorpholine-4-carbonyl)pyrrolidin-1-ylquinoxaline Chemical and Physical Properties

Names and Identifiers

• [1-(6-Chloro-2-quinoxalinyl)-3-pyrrolidinyl]-4-thiomorpholinylmethanone
• 6-chloro-2-3-(thiomorpholine-4-carbonyl)pyrrolidin-1-ylquinoxaline

• Inchi： 1S/C17H19ClN4OS/c18-13-1-2-14-15(9-13)19-10-16(20-14)22-4-3-12(11-22)17(23)21-5-7-24-8-6-21/h1-2,9-10,12H,3-8,11H2
• InChI Key： CMAGINOFPIQROJ-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2C=NC3C(N=2)=CC=C(Cl)C=3)C1)(N1CCSCC1)=O

Experimental Properties

• Density: 1.391±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 603.7±55.0 °C(Predicted)
• pka: 3.07±0.59(Predicted)

Additional information on 6-chloro-2-3-(thiomorpholine-4-carbonyl)pyrrolidin-1-ylquinoxaline

Introduction to 6-chloro-2-3-(thiomorpholine-4-carbonyl)pyrrolidin-1-ylquinoxaline (CAS No. 2877637-57-3)

6-chloro-2-3-(thiomorpholine-4-carbonyl)pyrrolidin-1-ylquinoxaline, identified by its CAS number 2877637-57-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoxaline class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of functional groups such as a chloro substituent, a thiomorpholine moiety, and a pyrrolidinyl group makes it a particularly intriguing molecule for further exploration in drug discovery and development.

The thiomorpholine-4-carbonyl moiety in the molecular structure of this compound introduces a unique chemical framework that can interact with biological targets in novel ways. Thiomorpholine derivatives are well-documented for their role as bioisosteres, capable of modulating the pharmacokinetic and pharmacodynamic properties of parent molecules. This feature makes 6-chloro-2-3-(thiomorpholine-4-carbonyl)pyrrolidin-1-ylquinoxaline a promising candidate for designing next-generation therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with various biological targets. Studies have suggested that the quinoxaline core can serve as a scaffold for inhibiting enzymes involved in metabolic pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. The chloro substituent further enhances the compound's potential by facilitating hydrogen bonding and dipole-dipole interactions with protein surfaces.

The pyrrolidin-1-yl group adds another layer of complexity to the molecular architecture, contributing to the compound's solubility and metabolic stability. Pyrrolidine derivatives are commonly found in bioactive molecules due to their ability to mimic natural amino acid structures, thereby improving binding efficacy and reducing off-target effects. In combination with the thiomorpholine moiety, this structural motif could provide a robust foundation for developing small-molecule inhibitors with high selectivity.

Current research in medicinal chemistry focuses on optimizing the scaffold of 6-chloro-2-3-(thiomorpholine-4-carbonyl)pyrrolidin-1-ylquinoxaline to enhance its pharmacological properties. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) are being employed to identify analogs with improved potency, selectivity, and pharmacokinetic profiles. The integration of machine learning algorithms has further accelerated the process by enabling rapid virtual screening of large chemical libraries.

One notable area of investigation involves the potential application of this compound in oncology. Quinoxaline derivatives have demonstrated anti-proliferative effects against various cancer cell lines by targeting key signaling pathways involved in tumor growth and survival. The thiomorpholine moiety, in particular, has been shown to enhance the ability of quinoxalines to disrupt microtubule formation, leading to apoptosis in cancer cells. Preclinical studies are underway to evaluate the efficacy and safety of derivatives like 6-chloro-2-3-(thiomorpholine-4-carbonyl)pyrrolidin-1-ylquinoxaline in animal models of cancer.

In addition to its anti-cancer potential, this compound has shown promise in treating inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic syndromes. The ability of 6-chloro-2-3-(thiomorpholine-4-carbonyl)pyrrolidin-1-ylquinoxaline to modulate inflammatory cytokine production and inhibit key inflammatory enzymes has been demonstrated in vitro. Further research is needed to validate these findings in vivo and explore its therapeutic potential in conditions such as rheumatoid arthritis and Crohn's disease.

The synthesis of 6-chloro-2-3-(thiomorpholine-4-carbonyl)pyrrolidin-1-ylquinoxaline presents unique challenges due to its complex molecular structure. Multi-step synthetic routes involving cross-coupling reactions, cyclization processes, and functional group transformations are typically employed. Advances in synthetic methodologies, such as transition-metal catalysis and flow chemistry, have improved the efficiency and scalability of these processes. Optimizing synthetic protocols is crucial for ensuring high yields and purity levels required for preclinical testing.

The pharmacological evaluation of this compound involves comprehensive assays to assess its activity against relevant biological targets. High-throughput screening (HTS) platforms are utilized to identify lead compounds with optimal binding affinities. Subsequent characterization using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography provides insights into its molecular structure and interactions.

The development pipeline for 6-chloro-2-3-(thiomorpholine)-4-carbonyl]pyrrolidin -1 -ylquinoxaline is still in its early stages, but preliminary results are encouraging. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound from bench research to clinical trials. Regulatory agencies require extensive data on safety, efficacy, and quality before approving new therapeutics for human use.

In conclusion,6-chloro - 2 - 3 -( thiomorpholine - 4 - carbonyl ) py rrol idin - 1 - y lquino x al ine ( CAS No . 2877637 - 57 - 3 ) represents a promising lead compound with diverse therapeutic applications . Its unique structural features , coupled with recent advances i n drug discovery technologies , position it as a valuable candidate f or further development i n oncology , infl ammation , an d other disease areas . Continued research an d collaboration will be key t o unlocking its full potential an d translating i ts benefits t o patients worldwide . p >